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Compound of Interest

Diisopropylphosphoramidous
dichloride

Cat. No.: BO15615

Compound Name:

(Diisopropylamino)dichlorophosphine, a versatile phosphitylating agent, is a crucial reagent in
modern organic synthesis, particularly in the preparation of organophosphorus compounds.
This guide provides detailed technical information for researchers, scientists, and professionals
in drug development, summarizing its chemical properties, synthesis protocols, and key
applications.

CAS Number: 921-26-6[1][2][3][4]

Synonyms:

e (N,N-diisopropylamino)dichlorophosphine[1]
 Bis(isopropyl)aminodichlorophosphine[2][4]
 Dichloro(diisopropylamido)phosphorus[2][4]

» Dichloro(diisopropylamino)phosphine[1][2][4][5]
e dichloro-N,N-diisopropylaminophosphine[1]

» Diisopropylaminodichlorphosphan[1][2]

» N,N-diisopropyldichlorophosphoramidite[1]
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» N-diisopropylaminodichlorophosphane[1][2]

e DIISOPROPYLAMINOPHOSPHORDICHLORIDE[1][Z]

e DIISOPROPYLPHOSPHORAMIDOUS DICHLORIDE[1][2]

e 1,1-dichloro-N,N-diisopropylphosphanamine[2][3]

e N,N-Bis(1-methylethyl)phosphoramidous dichloride[2]

Dichlorophosphinodiisopropylamine[2]

Chemical and Physical Properties

A summary of the key quantitative data for (Diisopropylamino)dichlorophosphine is presented
below. This compound is a colorless to light yellow oil that is sensitive to moisture.[1][2]

Property Value

Molecular Formula C6H14CI2NP[1][2][3]
Molecular Weight 202.06 g/mol [1][2]

Boiling Point 56-58 °C at 15 mmHg[1][2][6]
Density 1.096 g/mL at 25 °C[1][4][6]
Refractive Index (n20/D) 1.485[1][4][6]

Flash Point 66 °C[1][2][6]

2-8°C, under inert atmosphere, hygroscopic[1]

[2]41(6]

Storage Temperature

Experimental Protocols

Synthesis of (Diisopropylamino)dichlorophosphine[5][7]

This protocol details the synthesis of (Diisopropylamino)dichlorophosphine from phosphorus
trichloride and diisopropylamine.
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Materials and Equipment:

Flame-dried, 250-mL, two-necked, round-bottomed flask
» Teflon-coated magnetic stirring bar
» Nitrogen inlet adaptor

» Rubber septa

e Thermocouple probe

e Syringes

* Ice bath

e Schlenk filter

e Rotary evaporator

o Short-path distillation apparatus

e Phosphorus trichloride

e Hexanes

» Diisopropylamine

Procedure:

o A flame-dried, 250-mL, two-necked, round-bottomed flask containing a magnetic stirring bar
is fitted with a nitrogen inlet adaptor and a rubber septum. A thermocouple probe is inserted
through the septum.

e The flask is evacuated and back-filled with nitrogen three times.

e Phosphorus trichloride (2.0 mL, 22.9 mmol) is added via syringe, followed by hexanes (50
mL).[7]
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e The resulting solution is cooled to +2 °C (internal temperature) with an ice bath.

» Diisopropylamine (6.0 mL, 42.8 mmol, 1.87 equiv) is added dropwise via syringe over 10
minutes, resulting in the immediate formation of a white suspension.[7]

e The flask is removed from the ice bath, and the mixture is stirred for 1 hour at 23 °C.[7]

e The gas inlet adaptor is replaced with an oven-dried Schlenk filter, and the white suspension
is filtered into a flame-dried, 500-mL round-bottomed flask under high vacuum (0.1 mmHg).

[7]

e The resulting white cake of diisopropylammonium hydrochloride is washed with hexanes (3 x
30 mL).[5][7]

» The filtrate is concentrated by rotary evaporation (23 °C, 10 mmHg).[5][7]

e The crude material is transferred to a 50-mL round-bottomed flask with 20 mL of hexanes
and concentrated again by rotary evaporation.

e The crude product, a cloudy oil, is further purified by short-path distillation (boiling point = 49-
50 °C, 0.7 mmHg) to yield dichloro(diisopropylamino)phosphine as a colorless solid which
melts upon gentle warming.[7]

Visualizations

Diagram of the Synthesis Workflow for (Diisopropylamino)dichlorophosphine

Pure (Diisopropylamin)dichlorophosphine

Click to download full resolution via product page
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Caption: Synthesis workflow for (Diisopropylamino)dichlorophosphine.

Applications in Organic Synthesis

(Diisopropylamino)dichlorophosphine is a versatile reagent primarily used for introducing
phosphite ester functionalities into organic molecules.[8] Its high reactivity, owing to the two
chlorine atoms on the phosphorus center, allows for efficient reactions with nucleophiles like
hydroxyl and amino groups.[8]

Key application areas include:

o Phosphitylating Agent: It is widely used for the phosphorylation of hydroxy amino acids in the
synthesis of protected phosphopeptides and related biomolecules, which are vital for drug
discovery and diagnostics.[6][8]

e Ligand Synthesis: This compound serves as a precursor for the synthesis of ligands used in
various metal-catalyzed cross-coupling reactions, including:

o Buchwald-Hartwig Amination
o Suzuki-Miyaura Coupling

o Heck Reaction

o Sonogashira Coupling

o Stille Coupling

o Negishi Coupling

o Hiyama Coupling

o Synthesis of Organophosphorus Compounds: It is a building block in the synthesis of a
variety of other organophosphorus compounds, such as:

o Aminoiminophosphanes[5]

o Tetraaminocyclotetraphosphanes|[5]
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o Acyclic N-phosphonio imine catalysts for selective epoxidations
o Boryl-substituted methylenephosphonium derivatives
o Prop-2-ynyl aminophosphonic chlorides[9]

The reaction of (Diisopropylamino)dichlorophosphine with magnesium can also be used to

synthesize 1,2-Bis(diisopropylamino)-1,2-dichlorodiphosphane, a bifunctional diphosphane that
serves as a P2-building block.[5]

Logical Relationship of Applications

(Diisopropylamino)dichlorophosphine
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Caption: Key application areas of (Diisopropylamino)dichlorophosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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